5-(4-Ethoxy-3-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C24H28N2O4S
• Molecular Weight: 440.6 g/mol
• IUPAC Name: (5Z)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-2-(4-ethoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H28N2O4S/c1-5-14-26-23(27)22(16-17-8-13-20(30-7-3)21(15-17)28-4)31-24(26)25-18-9-11-19(12-10-18)29-6-2/h8-13,15-16H,5-7,14H2,1-4H3/b22-16-,25-24?
• InChI Key: SKXGJPMPICTUNM-HNYZTYFESA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC)OC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCCN1C(=O)C(=CC2=CC(=C(C=C2)OCC)OC)SC1=NC3=CC=C(C=C3)OCC

Description

5-(4-Ethoxy-3-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one, also known as EMP, is a synthetic compound that belongs to the thiazolidinone family. It has gained significant attention in the scientific community due to its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation. EMP has been shown to have promising pharmacological properties, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 5-(4-Ethoxy-3-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its pharmacological effects by targeting various signaling pathways in the body, including the PI3K/AKT/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway. This compound has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are key enzymes involved in the apoptotic pathway. This compound has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9, which are involved in inflammation and cancer progression. Additionally, this compound has been shown to improve insulin sensitivity and reduce blood glucose levels by activating the AMPK pathway.

Advantages and Limitations for Lab Experiments

5-(4-Ethoxy-3-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. This compound is also stable under normal laboratory conditions, making it easy to store and handle. However, this compound has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to administer in vivo. Additionally, this compound has not been extensively studied for its toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-(4-Ethoxy-3-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. One potential area of research is the development of this compound analogs with improved pharmacological properties. Another potential area of research is the investigation of this compound's potential use in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to determine the safety and toxicity of this compound in vivo, which could help to inform its potential use in clinical settings.

Synthesis Methods

5-(4-Ethoxy-3-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one can be synthesized through a multistep process that involves the condensation of 4-ethoxy-3-methoxybenzaldehyde and 4-ethoxyaniline in the presence of a catalyst. The resulting product is then reacted with propyl bromide and thiosemicarbazide to yield this compound. The synthesis of this compound is relatively straightforward and can be achieved through a simple procedure.

Scientific Research Applications

5-(4-Ethoxy-3-methoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the growth of tumors. This compound has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, this compound has been shown to have anti-diabetic properties by improving insulin sensitivity and reducing blood glucose levels.